Cas no 871311-23-8 (HENEICOSANE, 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8-HEPTADECAFLUORO-)

HENEICOSANE, 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8-HEPTADECAFLUORO- structure
871311-23-8 structure
Product Name:HENEICOSANE, 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8-HEPTADECAFLUORO-
CAS No:871311-23-8
MF:C21H27F17
MW:602.41194653511
CID:3441563
PubChem ID:2782211
Update Time:2025-04-21

HENEICOSANE, 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8-HEPTADECAFLUORO- Chemical and Physical Properties

Names and Identifiers

    • HENEICOSANE, 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8-HEPTADECAFLUORO-
    • DTXSID90895321
    • DTXCID301324838
    • 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8-heptadecafluorohenicosane
    • NS00112077
    • 871311-23-8
    • Inchi: 1S/C21H27F17/c1-2-3-4-5-6-7-8-9-10-11-12-13-14(22,23)15(24,25)16(26,27)17(28,29)18(30,31)19(32,33)20(34,35)21(36,37)38/h2-13H2,1H3
    • InChI Key: NSIPJGPFVCQTLA-UHFFFAOYSA-N
    • SMILES: FC(C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(CCCCCCCCCCCCC)F

Computed Properties

  • Exact Mass: 602.1841296Da
  • Monoisotopic Mass: 602.1841296Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 17
  • Heavy Atom Count: 38
  • Rotatable Bond Count: 18
  • Complexity: 709
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 12.7
  • Topological Polar Surface Area: 0Ų
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